Cas no 22944-65-6 (1-ethyl-1H-imidazol-2-amine)

1-ethyl-1H-imidazol-2-amine structure
1-ethyl-1H-imidazol-2-amine structure
Product Name:1-ethyl-1H-imidazol-2-amine
CAS No:22944-65-6
MF:C5H9N3
MW:111.145060300827
CID:251518
PubChem ID:18184271
Update Time:2025-04-19

1-ethyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazol-2-amine,1-ethyl-
    • Imidazole,2-amino-1-ethyl- (8CI)
    • 2-amino-1-ethylimidazole
    • SCHEMBL12643820
    • 2-amino-3-ethylimidazol
    • 1H-Imidazol-2-amine, 1-ethyl-
    • 22944-65-6
    • EN300-123095
    • Z594268182
    • KS-8610
    • 1-ETHYLIMIDAZOL-2-AMINE
    • CS-0139787
    • AT15605
    • AKOS010080280
    • 1-ethyl-1H-imidazol-2-amine
    • 1H-Imidazol-2-amine,1-ethyl-(9CI)
    • MDL: MFCD12164624
    • Inchi: 1S/C5H9N3/c1-2-8-4-3-7-5(8)6/h3-4H,2H2,1H3,(H2,6,7)
    • InChI Key: XGFZAPBAXWBESG-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1N)CC

Computed Properties

  • Exact Mass: 111.07977
  • Monoisotopic Mass: 111.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 0

Experimental Properties

  • PSA: 43.84

1-ethyl-1H-imidazol-2-amine Pricemore >>

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